6-methyl-5-(2,4,6-trimethylanilino)-2H-1,2,4-triazin-3-one

• Molecular Formula: C13H16N4O
• Molecular Weight: 244.29 g/mol
• IUPAC Name: 6-methyl-5-(2,4,6-trimethylanilino)-2H-1,2,4-triazin-3-one
• InChI: InChI=1S/C13H16N4O/c1-7-5-8(2)11(9(3)6-7)14-12-10(4)16-17-13(18)15-12/h5-6H,1-4H3,(H2,14,15,17,18)
• InChI Key: YSPHDXODWMEBOP-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C(=C1)C)NC2=NC(=O)NN=C2C)C

Description

6-methyl-5-(2,4,6-trimethylanilino)-2H-1,2,4-triazin-3-one, also known as MTT, is a synthetic compound that has been widely used in scientific research. MTT is a yellow crystalline powder that is soluble in water and organic solvents. It has been used in various applications, including cell viability assays, enzyme assays, and protein assays.

Mechanism of Action

The mechanism of action of 6-methyl-5-(2,4,6-trimethylanilino)-2H-1,2,4-triazin-3-one involves the reduction of 6-methyl-5-(2,4,6-trimethylanilino)-2H-1,2,4-triazin-3-one to formazan by mitochondrial dehydrogenases in viable cells. The reduction of 6-methyl-5-(2,4,6-trimethylanilino)-2H-1,2,4-triazin-3-one to formazan is an irreversible process that results in the accumulation of formazan in viable cells. The amount of formazan produced is proportional to the number of viable cells in the sample.
Biochemical and Physiological Effects:
6-methyl-5-(2,4,6-trimethylanilino)-2H-1,2,4-triazin-3-one has no known biochemical or physiological effects on cells or organisms. 6-methyl-5-(2,4,6-trimethylanilino)-2H-1,2,4-triazin-3-one is an inert compound that is not metabolized by cells or organisms.

Advantages and Limitations for Lab Experiments

The 6-methyl-5-(2,4,6-trimethylanilino)-2H-1,2,4-triazin-3-one assay has several advantages for lab experiments. The 6-methyl-5-(2,4,6-trimethylanilino)-2H-1,2,4-triazin-3-one assay is a simple, rapid, and reliable method for assessing cell viability and proliferation. The 6-methyl-5-(2,4,6-trimethylanilino)-2H-1,2,4-triazin-3-one assay is also a non-radioactive method that does not require specialized equipment or expertise.
The 6-methyl-5-(2,4,6-trimethylanilino)-2H-1,2,4-triazin-3-one assay has some limitations for lab experiments. The 6-methyl-5-(2,4,6-trimethylanilino)-2H-1,2,4-triazin-3-one assay is not suitable for measuring cell death or apoptosis. The 6-methyl-5-(2,4,6-trimethylanilino)-2H-1,2,4-triazin-3-one assay can also be affected by factors such as pH, temperature, and culture conditions.

Future Directions

There are several future directions for the use of 6-methyl-5-(2,4,6-trimethylanilino)-2H-1,2,4-triazin-3-one in scientific research. One future direction is the development of new 6-methyl-5-(2,4,6-trimethylanilino)-2H-1,2,4-triazin-3-one-based assays for measuring cell viability and proliferation. Another future direction is the use of 6-methyl-5-(2,4,6-trimethylanilino)-2H-1,2,4-triazin-3-one in high-throughput screening assays for drug discovery. 6-methyl-5-(2,4,6-trimethylanilino)-2H-1,2,4-triazin-3-one can also be used in the development of new therapeutic agents for the treatment of diseases such as cancer and Alzheimer's disease.

Synthesis Methods

The synthesis of 6-methyl-5-(2,4,6-trimethylanilino)-2H-1,2,4-triazin-3-one involves the reaction of 2,4,6-trimethylaniline with cyanogen bromide and methyl isocyanate. This reaction produces a mixture of 6-methyl-5-(2,4,6-trimethylanilino)-2H-1,2,4-triazin-3-one and its isomer, formazan. The mixture is then separated by chromatography to obtain pure 6-methyl-5-(2,4,6-trimethylanilino)-2H-1,2,4-triazin-3-one. The yield of 6-methyl-5-(2,4,6-trimethylanilino)-2H-1,2,4-triazin-3-one synthesis is approximately 60%.

Scientific Research Applications

6-methyl-5-(2,4,6-trimethylanilino)-2H-1,2,4-triazin-3-one has been widely used in scientific research as a cell viability assay reagent. The 6-methyl-5-(2,4,6-trimethylanilino)-2H-1,2,4-triazin-3-one assay is a colorimetric assay that measures the reduction of 6-methyl-5-(2,4,6-trimethylanilino)-2H-1,2,4-triazin-3-one to formazan by mitochondrial dehydrogenases in viable cells. The amount of formazan produced is proportional to the number of viable cells in the sample. The 6-methyl-5-(2,4,6-trimethylanilino)-2H-1,2,4-triazin-3-one assay is a simple, rapid, and reliable method for assessing cell viability and proliferation.
6-methyl-5-(2,4,6-trimethylanilino)-2H-1,2,4-triazin-3-one has also been used as an enzyme assay reagent. The 6-methyl-5-(2,4,6-trimethylanilino)-2H-1,2,4-triazin-3-one assay can be used to measure the activity of enzymes that reduce 6-methyl-5-(2,4,6-trimethylanilino)-2H-1,2,4-triazin-3-one to formazan. For example, the 6-methyl-5-(2,4,6-trimethylanilino)-2H-1,2,4-triazin-3-one assay has been used to measure the activity of succinate dehydrogenase, which is a mitochondrial enzyme involved in the electron transport chain.
6-methyl-5-(2,4,6-trimethylanilino)-2H-1,2,4-triazin-3-one has been used as a protein assay reagent. The 6-methyl-5-(2,4,6-trimethylanilino)-2H-1,2,4-triazin-3-one assay can be used to measure the amount of protein in a sample. The 6-methyl-5-(2,4,6-trimethylanilino)-2H-1,2,4-triazin-3-one assay is based on the ability of proteins to reduce 6-methyl-5-(2,4,6-trimethylanilino)-2H-1,2,4-triazin-3-one to formazan. The amount of formazan produced is proportional to the amount of protein in the sample.